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Compound of Interest

Compound Name: 5-Methyl-2-(1-pyrrolidinyl)aniline

Cat. No.: B1318566 Get Quote

In-Depth Technical Guide: 5-Methyl-2-(1-
pyrrolidinyl)aniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and

biological characteristics of 5-Methyl-2-(1-pyrrolidinyl)aniline, a compound of interest in

medicinal chemistry and materials science. This document is intended to serve as a valuable

resource for researchers, scientists, and professionals engaged in drug development and

related fields.

Chemical Identity and Physical Properties
5-Methyl-2-(1-pyrrolidinyl)aniline, a substituted aniline derivative, possesses a unique

molecular architecture that imparts specific physicochemical characteristics. While

comprehensive experimental data remains limited in publicly accessible literature, predicted

values and data from analogous structures provide valuable insights.

Table 1: Physical and Chemical Properties of 5-Methyl-2-(1-pyrrolidinyl)aniline
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Property Value Source

Molecular Formula C₁₁H₁₆N₂ PubChemLite[1]

Molecular Weight 176.26 g/mol CymitQuimica[2]

CAS Number 69131-64-2 CymitQuimica[2]

Predicted XlogP 2.2 PubChemLite[1]

Melting Point Data not available

Boiling Point Data not available

pKa Data not available

Solubility Data not available

Synthesis and Experimental Protocols
A definitive, detailed experimental protocol for the synthesis of 5-Methyl-2-(1-
pyrrolidinyl)aniline is not readily available in peer-reviewed journals. However, based on

general principles of organic synthesis and protocols for structurally similar compounds, a

plausible synthetic route can be proposed. The synthesis would likely involve the nucleophilic

substitution of a suitable precursor, such as 2-fluoro-5-methylaniline or 2-chloro-5-

methylaniline, with pyrrolidine.

Hypothetical Synthetic Workflow:
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Reactants

Reaction Conditions Process Product

2-Halo-5-methylaniline

Nucleophilic Aromatic Substitution

Pyrrolidine

Solvent (e.g., DMF, DMSO)

Base (e.g., K2CO3, Et3N)

Heat 5-Methyl-2-(1-pyrrolidinyl)aniline

Click to download full resolution via product page

Caption: Hypothetical synthesis of 5-Methyl-2-(1-pyrrolidinyl)aniline.

General Experimental Protocol (Hypothetical):

Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, add 2-halo-5-methylaniline (1 equivalent), pyrrolidine (1.2 equivalents), and a

suitable base such as potassium carbonate (2 equivalents).

Solvent Addition: Add a polar aprotic solvent, such as dimethylformamide (DMF) or dimethyl

sulfoxide (DMSO), to dissolve the reactants.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1318566?utm_src=pdf-body-img
https://www.benchchem.com/product/b1318566?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1318566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction: Heat the reaction mixture to a temperature between 80-120 °C and stir for several

hours. Monitor the reaction progress using thin-layer chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature and pour it into

water. Extract the aqueous layer with an organic solvent like ethyl acetate.

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure. The crude product can be purified by column

chromatography on silica gel.

Biological Activity and Signaling Pathways
Currently, there is a lack of published research on the specific biological activities and signaling

pathways associated with 5-Methyl-2-(1-pyrrolidinyl)aniline. However, the pyrrolidine and

aniline moieties are present in numerous biologically active compounds, suggesting potential

for this molecule in drug discovery. For instance, various pyrrolidine derivatives have been

investigated for their potential as inhibitors of enzymes like dihydrofolate reductase.[3]

Future research could explore the following potential biological activities:

Enzyme Inhibition: Screening against various kinases, proteases, or other enzymes

implicated in disease.

Receptor Binding: Investigating affinity for G-protein coupled receptors (GPCRs) or other cell

surface receptors.

Antimicrobial Activity: Testing against a panel of bacterial and fungal strains.

Anticancer Activity: Evaluating cytotoxic effects on various cancer cell lines.

Illustrative Workflow for Biological Screening:
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Caption: A general workflow for the biological evaluation of a novel compound.

Conclusion
5-Methyl-2-(1-pyrrolidinyl)aniline presents an intriguing scaffold for further investigation in the

fields of medicinal chemistry and materials science. While current publicly available data is

sparse, this technical guide provides a foundational understanding of its known properties and

outlines potential avenues for future research. The synthesis and biological evaluation of this

and related compounds could lead to the discovery of novel therapeutic agents or functional

materials. Further experimental work is necessary to fully elucidate the physical, chemical, and

biological profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1318566#physical-and-chemical-characteristics-of-5-
methyl-2-1-pyrrolidinyl-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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